Cas no 130189-67-2 (Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-)

• Product Name: Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
• CAS No: 130189-67-2
• MF: C₄₂H₃₂N₄O₂
• MW: 624.729089736938
• CID: 192284
• PubChem ID: 3076113
• Update Time: 2025-04-19

Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
• 1-(4-methoxyphenyl)-N-[(6Z,12Z)-2-[(4-methoxyphenyl)methylideneamino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]methanimine
• N,N'-Bis((4-methoxyphenyl)methylene)-6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diamine
• BRN 4221221
• Dibenzo(b,f)(1,5)diazocine-2,8-diamine, N,N'-bis((4-methoxyphenyl)methylene)-6,12-diphenyl-
• 130189-67-2

• Inchi： 1S/C42H32N4O2/c1-47-35-19-13-29(14-20-35)27-43-33-17-23-39-37(25-33)41(31-9-5-3-6-10-31)46-40-24-18-34(44-28-30-15-21-36(48-2)22-16-30)26-38(40)42(45-39)32-11-7-4-8-12-32/h3-28H,1-2H3/b41-37-,42-38-,43-27+,44-28+,45-39-,45-42-,46-40-,46-41-
• InChI Key： JBOFXJBLDQALRY-ZSYPNSATSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=N/C1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC1C=CC(=CC=1C(C1C=CC=CC=1)=N2)/N=C/C1C=CC(=CC=1)OC |c:25,41|

Computed Properties

• Exact Mass: 624.25276
• Monoisotopic Mass: 624.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.9